Cas no 12021-95-3 (hexafluorozirconic acid)

• Product Name: hexafluorozirconic acid
• CAS No: 12021-95-3
• MDL: MFCD00082965
• CID: 48732
• PubChem ID: 24885513
• Update Time: 2025-09-27

hexafluorozirconic acid Chemical and Physical Properties

Names and Identifiers

• hexafluorozirconic acid
• Fluozirconic Acid
• Hexafluorozirconic acid solution
• hexafluorozirconium(2-),hydron
• Hydrogen zirconium fluoride
• Dihydrogen hexafluorozirconate
• dihydrogen,(oc-6-11)-zirconate(2-hexafluoro-
• fluorozirconic
• Zirconate(2-),hexafluoro-,dihydrogen
• FLUOROZIRCONIC ACID
• Dihydrogen hexafluorozirconate solution
• 12021-95-3
• AKOS015903617
• zirconium(IV) fluoride dihydrofluoride
• Q62018152
• Hexafluorzirkonsaurelosung
• Zirconate(2-), hexafluoro-, dihydrogen, (OC-6-11)-
• J-521444
• tetrafluorozirconium;dihydrofluoride

• MDL： MFCD00082965
• Inchi： 1S/6FH.Zr/h6*1H;/q;;;;;;+4/p-5
• InChI Key： DXIGZHYPWYIZLM-UHFFFAOYSA-I
• SMILES： [Zr+4]([F-])([F-])([F-])([F-])([F-])[F-].[H+]

Computed Properties

• Exact Mass: 205.91100
• Monoisotopic Mass: 205.910768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Light green liquid
• Density: 1.512 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: None
• Solubility: Miscible with acid-base solutions.
• Stability/Shelf Life: Stable. Incompatible with acids, oxidizing agents. Contact with acids releases hydrogen fluoride.
• PSA: 0.00000
• LogP: 2.74620
• Color/Form: 50 wt. % in H2O
• Solubility: Not determined
• Vapor Pressure: No data available

hexafluorozirconic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260,P303+P361+P353,P305+P351+P338,P301+P330+P331,P405,P501
• Hazardous Material transportation number：UN 3264 8/PG 2
• WGK Germany：2
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26-S36/37/39-S45-S27
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R31; R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds